Cas no 902507-07-7 (6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 902507-07-7
• MF: C₂₇H₂₃NO₄
• MW: 425.475827455521
• CID: 5504933
• PubChem ID: 20864512
• Update Time: 2025-08-04

6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• 6-benzyl-8-(3,4-dimethylbenzoyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• F3222-1877
• AKOS001812843
• 6-benzyl-8-(3,4-dimethylbenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• 902507-07-7
• 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

• Inchi： 1S/C27H23NO4/c1-17-8-9-20(12-18(17)2)26(29)22-16-28(15-19-6-4-3-5-7-19)23-14-25-24(31-10-11-32-25)13-21(23)27(22)30/h3-9,12-14,16H,10-11,15H2,1-2H3
• InChI Key： YIJRWMLGZKLBRX-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C3C(C(C(C4C=CC(C)=C(C)C=4)=O)=CN(CC4C=CC=CC=4)C3=CC1=2)=O

Computed Properties

• Exact Mass: 425.16270821g/mol
• Monoisotopic Mass: 425.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

Introduction to 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one (CAS No. 902507-07-7) in Modern Chemical Biology

The compound 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one, identified by its CAS number 902507-07-7, represents a fascinating intersection of structural complexity and biological potential within the realm of chemical biology. This heterocyclic molecule belongs to the quinolinone family, a class of scaffolds widely recognized for their diverse pharmacological activities. The presence of multiple functional groups—including benzyl and dimethylbenzoyl substituents—enhances its structural diversity and suggests a rich chemical space for exploration.

Recent advancements in medicinal chemistry have underscored the importance of quinolinone derivatives in drug discovery. These compounds exhibit a broad spectrum of biological activities, ranging from antimicrobial and anti-inflammatory effects to potential applications in cancer therapy. The specific arrangement of rings and substituents in 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one may contribute to its unique interaction profiles with biological targets. For instance, the dioxino moiety introduces a rigid planar structure that could facilitate binding to proteins or enzymes involved in critical metabolic pathways.

The synthesis of such complex molecules often involves multi-step organic transformations that require precise control over reaction conditions. Researchers have leveraged modern techniques like palladium-catalyzed cross-coupling reactions to construct the intricate quinolinone core efficiently. Additionally, computational methods—such as molecular docking and quantum mechanical calculations—have been instrumental in predicting the binding modes of these derivatives with biological receptors. This synergy between experimental synthesis and computational modeling accelerates the discovery process significantly.

In the context of current research trends, 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one aligns with the growing interest in bioisosterism—a strategy that replaces one functional group with another to improve pharmacokinetic properties without altering core biological activity. The dimethylbenzoyl group may serve as an example of such a substitution; it could modulate lipophilicity or electronic distribution while maintaining or enhancing target interactions. Such modifications are crucial for optimizing drug candidates for clinical development.

Moreover, quinolinone derivatives have garnered attention for their role in modulating immune responses and inflammation—a critical area given the increasing prevalence of chronic inflammatory diseases. Preliminary studies on structurally related compounds suggest that modifications at the C-6 and C-8 positions—where benzyl and dimethylbenzoyl groups are located in our target molecule—can influence anti-inflammatory efficacy. Further investigation into 6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one may reveal novel mechanisms by which it interacts with signaling pathways such as NF-κB or MAPK.

The dioxino ring system introduces an oxygen-containing heterocycle that may contribute to hydrogen bonding capabilities or redox-active properties. These features are particularly relevant in designing molecules that can engage with metalloproteins or participate in redox-sensitive biological processes. Recent literature highlights quinolinone derivatives as candidates for anticancer therapy due to their ability to disrupt microtubule dynamics or inhibit tyrosine kinases. Our compound’s structural features position it as a potential lead for further derivatization toward therapeutic applications.

From a synthetic chemistry perspective,6-benzyl-8-(3,4-dimethylbenzoyl)-2H,3H,,6,9,1,,4dioxino2,,3gquinolin9one exemplifies how functional group integration can yield highly versatile scaffolds. The benzyl group at C-6 provides an anchor for further derivatization via nucleophilic substitution or metalation reactions; conversely,*the dimethylbenzoyl moiety* at C-*8* offers opportunities for electronic tuning through electron-withdrawing effects.* Both features* could be exploited*to fine-tune*properties such as solubility*, permeability*,and metabolic stability—key factors determining drug-like characteristics.*

Computational studies have begun to unravel*the relationship between structure and activity*for this class*of compounds.* Molecular dynamics simulations combined with free energy calculations allow researchers*to predict*how small changes*in substituent placement affect binding affinity.* For instance,*the rigid nature*of the dioxino ring might preclude conformational changes that would otherwise reduce binding stability.* Such insights guide experimental efforts toward rational design rather than trial-and-error synthesis.*

As interest in natural product-inspired scaffolds grows,*compounds like *6-benzyl*-8-(3,4*dimethylbenzoyl)-2H,3H,6H,9H-*1,4*dioxino2,3*gquinolin-9*one (CAS No.902507--07--7) *are being revisited.* Their complex architectures often harbor bioactive motifs embedded within chemically challenging frameworks.* Advances in synthetic methodologies now make it feasible*to access such molecules efficiently,*opening doors for structure-based drug design.*

In summary,*the compound *6-benzyl*-8-(3,4*dimethylbenzoyl)-2H,3H,6H,9H-*1,4*dioxino2,gquinolin-9(CAS No.
9002507--077)* represents a promising candidate for further exploration in chemical biology.* Its intricate structure,*functional group diversity,*and alignment with current research trends make it a valuable scaffold for developing novel therapeutics.* Future studies should focus on elucidating its mechanism of action,*optimizing synthetic routes,*and evaluating its potential in preclinical models.* The field awaits what this intriguing molecule will reveal about biological function and drug development possibilities.